Cas no 139005-22-4 (3-Butenoic acid, 4-(4-bromophenyl)-2-oxo-)

• Product Name: 3-Butenoic acid, 4-(4-bromophenyl)-2-oxo-
• CAS No: 139005-22-4
• MF: C₁₀H₇BrO₃
• MW: 255.064782381058
• CID: 1259362
• Update Time: 2024-08-04

3-Butenoic acid, 4-(4-bromophenyl)-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, 4-(4-bromophenyl)-2-oxo-
• (E)-4-(4-bromophenyl)-2-oxobut-3-enoic acid
• 3-Oxo-1t-(4-brom-phenyl)-buten-(1)-saeure-(4)
• 4-bromo-(3-carboxyl-3-oxoprop-1-enyl)benzene
• 4t-(4-bromo-phenyl)-2-oxo-but-3-enoic acid
• 4t-(4-Brom-phenyl)-2-oxo-but-3-ensaeure

• Inchi： 1S/C10H7BrO3/c11-8-4-1-7(2-5-8)3-6-9(12)10(13)14/h1-6H,(H,13,14)
• InChI Key： PNTNYSBERFXLNE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(=O)C=CC1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 253.95800
• Monoisotopic Mass: 253.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• Density: 1.647±0.06 g/cm3(Predicted)
• Melting Point: 143 °C(Solv: benzene (71-43-2))
• Boiling Point: 377.6±34.0 °C(Predicted)
• PSA: 54.37000
• LogP: 2.11600
• pka: 2.22±0.54(Predicted)